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Compound of Interest

Compound Name: Biotin-PEG7-Maleimide

Cat. No.: B12369226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on Biotin-PEG7-Maleimide, a

heterobifunctional crosslinker widely utilized in bioconjugation, drug delivery, and various

research applications. This document outlines its chemical properties, provides detailed

experimental protocols for its use, and illustrates its structure and reaction pathways.

Core Concepts and Chemical Properties
Biotin-PEG7-Maleimide is a versatile molecule that incorporates three key functional

components: a biotin moiety, a polyethylene glycol (PEG) spacer, and a maleimide group. The

biotin component provides a high-affinity binding site for avidin and streptavidin, making it an

excellent tool for detection, purification, and targeted delivery. The PEG spacer, consisting of

seven ethylene glycol units, enhances the hydrophilicity and biocompatibility of the conjugate,

reducing aggregation and improving in vivo circulation times. The maleimide group at the

terminus reacts specifically with sulfhydryl (thiol) groups, commonly found in cysteine residues

of proteins and peptides, to form stable thioether bonds.

Physicochemical Data
The key quantitative data for Biotin-PEG7-Maleimide are summarized in the table below for

easy reference and comparison.
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Property Value Source

Chemical Formula C₃₃H₅₅N₅O₁₂S [1]

CAS Number 1898221-65-2 [1]

Molecular Weight 745.9 g/mol Calculated

Purity ≥99% [2]

Appearance Colorless to off-white solid [3]

Solubility
Soluble in water, DMSO, DMF,

and methylene chloride
[4]

Structural Representation
The chemical structure of Biotin-PEG7-Maleimide is depicted below, illustrating the biotin,

PEG, and maleimide functional groups.
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Preparation

Reaction

Purification

Prepare Protein Solution
(1-10 mg/mL in pH 6.5-7.5 buffer)

Add Biotin-PEG7-Maleimide to
Protein Solution (2:1 molar ratio)

Prepare Biotin-PEG7-Maleimide
Stock Solution (5-10 mg/mL in DMSO)

Incubate at Room Temperature
for 2-4 hours

Purify Conjugate via
Desalting Column or Dialysis

Biotin-PEG7-Maleimide

Biotinylated Protein
(Stable Thioether Bond)

Protein with Thiol Group (-SH)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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